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A deep dive into the foundational 19th-century research that first identified and synthesized

hexachlorodisiloxane (Si₂OCl₆), this technical guide illuminates the nascent stages of silicon

oxychloride chemistry. Primarily driven by the work of Charles Friedel, Albert Ladenburg, Louis

Troost, and Paul Hautefeuille, the initial synthesis and characterization of this pivotal compound

laid the groundwork for future advancements in silicon chemistry.

Hexachlorodisiloxane, a colorless, fuming liquid, was first synthesized and characterized in

the mid-19th century through innovative and arduous experimental procedures. These early

investigations, conducted with rudimentary equipment by modern standards, provided the first

glimpses into the reactivity and properties of silicon-oxygen-chlorine compounds.

Discovery and Initial Synthesis
The first successful synthesis of hexachlorodisiloxane is credited to Charles Friedel and

Albert Ladenburg in 1867. Their method, a testament to the experimental ingenuity of the time,

involved the high-temperature reaction of silicon tetrachloride with feldspar. Concurrently, the

French chemists Louis Troost and Paul Hautefeuille were also exploring the realm of silicon

oxychlorides, employing a different approach by reacting elemental silicon with a mixture of

chlorine and oxygen at elevated temperatures.

Experimental Protocols of Early Syntheses
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The foundational experimental setups, while lacking the precision of modern apparatus, were

effective in producing the first samples of hexachlorodisiloxane. Below are the detailed

methodologies as described in their seminal publications.

Friedel and Ladenburg's Method (1867):

This procedure involved passing the vapor of silicon tetrachloride through a porcelain tube filled

with fragments of white-hot feldspar. The extreme temperature facilitated the reaction, leading

to the formation of hexachlorodisiloxane and other silicon oxychlorides.

Apparatus: A porcelain tube heated to a high temperature in a furnace. One end of the tube

was connected to a flask containing silicon tetrachloride, which was gently heated to produce

a vapor. The other end was connected to a condenser and a collection flask.

Reactants:

Silicon Tetrachloride (SiCl₄)

Feldspar (a silicate mineral, acting as a source of oxygen)

Procedure:

The porcelain tube packed with feldspar was heated to a "white heat."

Silicon tetrachloride was slowly vaporized and passed through the heated tube.

The resulting vapors were condensed and collected in a receiving flask.

The collected liquid, a mixture of unreacted silicon tetrachloride and various silicon

oxychlorides, was then subjected to fractional distillation to isolate the different

components.

Troost and Hautefeuille's Method (c. 1868):

This alternative synthesis involved the direct reaction of elemental silicon with a gaseous

mixture of chlorine and oxygen.
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Apparatus: A reaction tube containing crystalline silicon, heated in a furnace. Inlets for

chlorine and oxygen gas were provided, along with an outlet to a condensation and

collection system.

Reactants:

Crystalline Silicon (Si)

Chlorine Gas (Cl₂)

Oxygen Gas (O₂)

Procedure:

Crystalline silicon was placed in the reaction tube and heated.

A controlled mixture of chlorine and oxygen gas was passed over the heated silicon.

The volatile products, including hexachlorodisiloxane, were carried out of the reaction

tube by the gas stream.

The products were then condensed and collected for subsequent purification by fractional

distillation.

Initial Characterization and Quantitative Data
The characterization of newly synthesized compounds in the 19th century relied on

fundamental physical and chemical properties. For hexachlorodisiloxane, early researchers

meticulously determined its boiling point, density, and elemental composition to confirm its

identity and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b076772?utm_src=pdf-body
https://www.benchchem.com/product/b076772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Reported Value (Friedel &
Ladenburg, 1867)

Modern Accepted Value

Boiling Point 137 °C 137 °C

Molecular Formula Si₂OCl₆ Si₂OCl₆

Molecular Weight
~285 g/mol (inferred from

composition)
284.89 g/mol

The remarkable accuracy of the boiling point measurement by Friedel and Ladenburg, using

the technology available at the time, is a noteworthy achievement. Their elemental analysis,

which would have involved gravimetric methods, was crucial in establishing the empirical

formula and proposing the structure of a molecule containing a Si-O-Si linkage.

Logical Workflow of the Discovery
The discovery of hexachlorodisiloxane can be visualized as a logical progression of scientific

inquiry, starting from the known chemistry of silicon and its halides and moving into the

unexplored territory of silicon oxychlorides.
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Caption: Logical workflow of the discovery of Hexachlorodisiloxane.

Significance of the Early Research
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The pioneering work of Friedel, Ladenburg, Troost, and Hautefeuille was instrumental in

opening up the field of silicon oxychloride chemistry. Their successful synthesis and initial

characterization of hexachlorodisiloxane not only introduced a new compound to the

scientific community but also demonstrated viable methods for its preparation. This

foundational knowledge was a critical stepping stone for the later development of more

complex organosilicon compounds and, eventually, the vast array of silicone polymers that are

indispensable in modern technology. The early challenges they overcame in handling these

reactive and moisture-sensitive compounds also paved the way for the development of the

experimental techniques that are now standard practice in inorganic and organometallic

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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